Cas no 60298-18-2 (Ethyl 5-oxopyrrolidine-3-carboxylate)

Ethyl 5-oxopyrrolidine-3-carboxylate is a versatile heterocyclic ester with applications in pharmaceutical and organic synthesis. Its pyrrolidinone core and ester functionality make it a valuable intermediate for constructing bioactive molecules, including nootropic and CNS-active compounds. The compound exhibits good solubility in common organic solvents, facilitating its use in multi-step synthetic routes. Its structural features allow for further derivatization at both the carbonyl and ester groups, enabling the synthesis of diverse analogs. The product is characterized by high purity and stability under standard storage conditions, ensuring reliable performance in research and industrial settings. Its synthetic utility is particularly notable in the development of γ-lactam-based scaffolds.
Ethyl 5-oxopyrrolidine-3-carboxylate structure
60298-18-2 structure
Product Name:Ethyl 5-oxopyrrolidine-3-carboxylate
CAS No:60298-18-2
MF:C7H11NO3
MW:157.167142152786
MDL:MFCD08274999
CID:951595
PubChem ID:329763858
Update Time:2025-06-08

Ethyl 5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-oxopyrrolidine-3-carboxylate
    • 5-oxo-pyrrolidine-3-carboxylic acid ethyl ester
    • 5-oxo- 3-Pyrrolidinecarboxylic acid ethyl ester
    • ETHYL 2-OXOPYRROLIDINE-4-CARBOXYLATE
    • 4-Carboethoxy-2-pyrrolidon
    • 2-Oxo-pyrrolidine-4-carboxylic acid ethyl ester
    • ethyl5-oxopyrrolidine-3-carboxylate
    • 2-Oxopyrrolidine-4-carboxylic acid ethyl ester
    • 3-Pyrrolidinecarboxylic acid, 5-oxo-, ethyl ester
    • 4-ethoxycarbonyl-2-pyrrolidone
    • AB44509
    • TRA0084878
    • MDL： MFCD08274999
    • Inchi： 1S/C7H11NO3/c1-2-11-7(10)5-3-6(9)8-4-5/h5H,2-4H2,1H3,(H,8,9)
    • InChI Key： QWMPXTNXXREMCK-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1CC(NC1)=O)=O

Computed Properties

  • Exact Mass: 157.07400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Topological Polar Surface Area: 55.4

Experimental Properties

  • Melting Point: 40-47 °C
  • PSA: 55.40000
  • LogP: 0.01440

Ethyl 5-oxopyrrolidine-3-carboxylate Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：1
  • Storage Condition：2-8°C

Ethyl 5-oxopyrrolidine-3-carboxylate Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

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Ethyl 5-oxopyrrolidine-3-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:60298-18-2)Ethyl 5-oxopyrrolidine-3-carboxylate
Order Number:A832676
Stock Status:in Stock
Quantity:25g/5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:29
Price ($):751.0/150.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:60298-18-2)Ethyl 5-oxopyrrolidine-3-carboxylate
A832676
Purity:99%/99%
Quantity:25g/5g
Price ($):751.0/150.0
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